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Compound of Interest

Compound Name: TCS 359

Cat. No.: B1684614

Application Notes and Protocols: TCS 359
Powder

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the proper storage, handling, and use of TCS
359 powder, a potent Fms-like tyrosine kinase 3 (FLT3) inhibitor. Adherence to these protocols
is crucial for maintaining the compound's stability, ensuring experimental accuracy, and
promoting laboratory safety.

Chemical Information

e Product Name: TCS 359

e Synonyms: 2-(3,4-Dimethoxybenzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-
carboxamide, FLT-3 Inhibitor[1]

e CAS Number: 301305-73-7[2][3][4]
e Molecular Formula: C1sH20N204S[3]
e Molecular Weight: 360.43 g/mol [2][3]

» Appearance: Light yellow to brown powder or crystals[5]
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Recommended Storage Conditions

Proper storage of TCS 359 powder is essential to maintain its integrity and activity over time.

The following table summarizes the recommended storage conditions for both the solid powder

and its solutions.

Storage ) . ..
Form Duration Special Conditions
Temperature
) Short-term (days to
Solid Powder 0-4°C Dry and dark.[2]
weeks)
20°C Long-term (months to Can be stored for up

years)[2]

to 3 years.[6]

Solution in DMSO

4°C

Up to 2 weeks

Tightly sealed vials.[3]

-20°C

Up to 1 month[3][4][6]

Aliquot to avoid
repeated freeze-thaw
cycles. Protect from
light.[4]

-80°C

Up to 6 months[3][4]

Aliguot to avoid
repeated freeze-thaw

cycles.[3]

Chemical Stability and Handling

TCS 359 is stable under the recommended storage conditions.[4] However, it is important to be

aware of the following to ensure safe handling and prevent degradation:

e Incompatible Materials: Avoid strong acids/alkalis and strong oxidizing/reducing agents.[4]

o Personal Protective Equipment (PPE): When handling the powder, it is recommended to

wear a lab coat, safety glasses, and chemical-resistant gloves.[4][7]

¢ Ventilation: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of

the powder.[4][7]
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o Contamination: Avoid moisture, as it can reduce the solubility of the compound in DMSO.[6]

Experimental Protocols

This protocol describes the preparation of a 10 mM stock solution of TCS 359 in DMSO.

Materials:

TCS 359 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer or sonicator

Procedure:

Equilibration: Before opening, allow the vial of TCS 359 powder to equilibrate to room
temperature for at least 1 hour.[3]

* Weighing: Weigh the desired amount of TCS 359 powder in a sterile microcentrifuge tube.
For 1 mL of a 10 mM stock solution, weigh out 3.60 mg of TCS 359.

o Dissolution: Add the appropriate volume of anhydrous DMSO to the tube containing the TCS
359 powder.

e Mixing: Vortex or sonicate the solution until the powder is completely dissolved. TCS 359 is
soluble in DMSO up to 25 mM or 30 mM.[8]

« Aliquoting: To minimize freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes in sterile tubes.[3][7]

o Storage: Store the aliquots at -20°C for up to one month or -80°C for up to six months.[3][4]

This protocol provides a general workflow for assessing the inhibitory activity of TCS 359
against FLT3 kinase.
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Materials:

TCS 359 stock solution in DMSO

Recombinant FLT3 kinase

Kinase buffer

ATP

Substrate (e.g., a fluorescently labeled peptide)

Microplate reader

Procedure:

Compound Dilution: Prepare a serial dilution of the TCS 359 stock solution in the appropriate
assay buffer. Include a DMSO-only control.

Kinase Reaction Setup: In a microplate, add the diluted TCS 359 or vehicle control.

Enzyme and Substrate Addition: Add the FLT3 kinase and the specific substrate to each well.

Reaction Initiation: Initiate the kinase reaction by adding ATP.

Incubation: Incubate the plate at the optimal temperature and for the appropriate duration for
the kinase reaction.

Reaction Termination and Detection: Stop the reaction and measure the kinase activity using
a suitable detection method and a microplate reader.

Data Analysis: Calculate the percent inhibition for each TCS 359 concentration and
determine the ICso value.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the FLT3 signaling pathway and the general workflow for
handling and storing TCS 359.
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Caption: Fms-like Tyrosine Kinase 3 (FLT3) Signaling Pathway and Inhibition by TCS 359.
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Caption: Recommended Workflow for Handling and Storing TCS 359.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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